Cas no 148122-20-7 (1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI))
148122-20-7 structure
Product Name:1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
CAS No:148122-20-7
MF:C4H4N2O3
MW:128.08616065979
CID:100572
PubChem ID:45116483
Update Time:2025-04-18
1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI)
- 1,2,5-Oxadiazole-3-carboxylicacid, methyl ester
- methyl 1,2,5-oxadiazole-3-carboxylate
- 148122-20-7
-
- Inchi: 1S/C4H4N2O3/c1-8-4(7)3-2-5-9-6-3/h2H,1H3
- InChI Key: JIMNDYMIGWFBGR-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=NON=1)=O
Computed Properties
- Exact Mass: 128.02222
- Monoisotopic Mass: 128.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.2A^2
- XLogP3: -0.1
Experimental Properties
- PSA: 65.22
1,2,5-Oxadiazole-3-carboxylic acid, methyl ester (9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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